Cas no 1206974-79-9 (2-(Furan-3-yl)-1,3-thiazole-5-carbaldehyde)

• Product Name: 2-(Furan-3-yl)-1,3-thiazole-5-carbaldehyde
• CAS No: 1206974-79-9
• MF: C₈H₅NO₂S
• MW: 179.195800542831
• MDL: MFCD18292200
• CID: 5617148
• PubChem ID: 63204382
• Update Time: 2025-05-25

2-(Furan-3-yl)-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• AKOS012506838
• EN300-3031440
• Z1098234710
• 1206974-79-9
• 2-(furan-3-yl)-1,3-thiazole-5-carbaldehyde
• 2-(Furan-3-yl)-1,3-thiazole-5-carbaldehyde

• MDL： MFCD18292200
• Inchi： 1S/C8H5NO2S/c10-4-7-3-9-8(12-7)6-1-2-11-5-6/h1-5H
• InChI Key： DIDRHECHSLIUQO-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CN=C1C1=COC=C1

Computed Properties

• Exact Mass: 179.00409958g/mol
• Monoisotopic Mass: 179.00409958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.3Ų

Additional information on 2-(Furan-3-yl)-1,3-thiazole-5-carbaldehyde

Introduction to 2-(Furan-3-yl)-1,3-thiazole-5-carbaldehyde (CAS No: 1206974-79-9)

2-(Furan-3-yl)-1,3-thiazole-5-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 1206974-79-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole class, a scaffold that is widely recognized for its biological activity and versatility in drug design. The structural features of this molecule, particularly the combination of a furan ring and a thiazole core linked by an aldehyde functional group, make it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The chemical structure of 2-(Furan-3-yl)-1,3-thiazole-5-carbaldehyde consists of a five-membered thiazole ring fused with a four-membered furan ring, with an aldehyde group (-CHO) positioned at the 5-position of the thiazole ring. This unique arrangement contributes to the molecule's potential reactivity and interaction with biological targets. The presence of both sulfur and oxygen atoms in the heterocyclic system enhances its ability to participate in various chemical reactions, including condensation, oxidation, and reduction processes, which are pivotal in organic synthesis.

In recent years, there has been a growing interest in thiazole derivatives due to their demonstrated efficacy across a spectrum of biological activities. Thiazole-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The aldehyde functionality in 2-(Furan-3-yl)-1,3-thiazole-5-carbaldehyde serves as a reactive site for further derivatization, allowing chemists to modify the molecule and tailor its pharmacological profile for specific therapeutic applications.

One of the most compelling aspects of this compound is its potential as a building block in drug discovery. The combination of the furan ring, which is known for its role in various natural products and bioactive molecules, with the thiazole core enhances its interactions with biological systems. This structural motif has been leveraged in the development of novel therapeutic agents targeting diseases such as cancer and infectious disorders. The aldehyde group further extends its utility by enabling condensation reactions with nucleophiles, leading to the formation of more complex molecules.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. Researchers have been exploring ways to optimize the pharmacokinetic properties of these molecules while maintaining or enhancing their biological activity. 2-(Furan-3-yl)-1,3-thiazole-5-carbaldehyde represents an excellent starting point for such investigations due to its structural complexity and functional diversity. Its ability to undergo multiple chemical transformations makes it a valuable intermediate in the synthesis of more sophisticated drug candidates.

The pharmaceutical industry has increasingly recognized the potential of thiazole derivatives as lead compounds for drug development. Several clinical trials have demonstrated the efficacy of thiazole-based drugs in treating various conditions. For instance, derivatives of thiazole have been investigated for their antitumor properties, with some showing promising results in preclinical studies. The aldehyde group in 2-(Furan-3-yl)-1,3-thiazole-5-carbaldehyde provides a versatile handle for further functionalization, enabling researchers to design molecules that can interact more effectively with target enzymes or receptors.

Synthetic chemists have also been exploring novel methodologies for constructing complex thiazole derivatives efficiently. The use of 2-(Furan-3-yl)-1,3-thiazole-5-carbaldehyde as a precursor allows for the implementation of modern synthetic strategies such as transition metal-catalyzed reactions and microwave-assisted organic synthesis. These techniques not only improve yield but also reduce reaction times, making it feasible to produce large quantities of intermediates for subsequent pharmacological testing.

The biological activity of 2-(Furan-3-yl)-1,3-thiazole-5-carbaldehyde has been preliminarily investigated in several laboratory settings. Preliminary screening assays have suggested that this compound may exhibit inhibitory effects on certain enzymes associated with metabolic pathways relevant to diseases such as diabetes and obesity. Additionally, its structural similarity to known bioactive molecules has prompted researchers to explore its potential as an antimicrobial agent against resistant bacterial strains.

In conclusion,2-(Furan-3-yl)-1,3-thiazole-5-carbaldehyde (CAS No: 1206974-79-9) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties and functional groups makes it a valuable scaffold for drug discovery efforts aimed at addressing various therapeutic challenges. As synthetic methodologies continue to evolve and our understanding of biological systems deepens,2-(Furan-3-yl)-1,3-thiazole-5-carbaldehyde is likely to play an increasingly important role in the development of novel therapeutic agents.